Cas no 55566-30-8 (Tetrakis(hydroxymethyl)phosphonium Sulfate (ca. 70-80% in Water))

• Product Name: Tetrakis(hydroxymethyl)phosphonium Sulfate (ca. 70-80% in Water)
• CAS No: 55566-30-8
• MF: C₈H₂₄O₁₂P₂S
• MW: 406.281484603882
• MDL: MFCD00054243
• CID: 56785
• PubChem ID: 24849160
• Update Time: 2026-05-14

Tetrakis(hydroxymethyl)phosphonium Sulfate (ca. 70-80% in Water) Chemical and Physical Properties

Names and Identifiers

• Tetrakis(hydroxymethyl)phosphonium sulfate
• octakis(hydroxymethyl)diphosphonium sulfate
• bis(tetrakis(hydroxymethyl)phosphonium)sulfate(salt)
• bis[tetrakis(hydroxymethyl)phosphonium]sulfatesolution
• nci-c55050
• octakis(hydroxymethyl)phosphoniumsulfate
• Phosphonium,tetrakis(hydroxymethyl)-,sulfate(2:1)(salt)
• pyrosettko
• tetrakis(hydroxymethyl)-phosphoniusulfate(2:1)
• tetrakis(hydroxymethyl)-phosphoniusulfate(2:1)(salt)
• thps
• tetrakis(hydroxymethyl)phosphonium sulphate(2:1)
• Tetrakis(hydroxymethyl)Phosphonium Sulphate
• TetrakisHydroxymethylPhosphoniumSulfate(Thps)
• Tetrakis(hydroxymethyl)phospho
• HISHICOLIN THPS
• PHOSPHONUIM,TETRAKIS(HYDROXYMETHYL)-,SULPHATE
• Tetrakis(hydroxymethyl)phosphoniumsulfat (2:1)
• TETRAKIS(HYDROXYMETHYL)-PHOSPHONIUSULFATE
• tetrakis(hydroxymethyl)phosphanium,sulfate
• THPS (Tech Grade)
• sqjjlsl
• 四羟甲基硫酸磷
• Bis[tetrakis(hydroxymethyl)phosphonium] sulfate solution
• Tetrakis(hydroxymethyl)phosphonium Sulfate (ca. 70-80% in Water)

• MDL： MFCD00054243
• Inchi： 1S/2C4H12O4P.H2O4S/c2*5-1-9(2-6,3-7)4-8;1-5(2,3)4/h2*5-8H,1-4H2;(H2,1,2,3,4)/q2*+1;/p-2
• InChI Key： YIEDHPBKGZGLIK-UHFFFAOYSA-L
• SMILES： OC[P+](CO)(CO)CO.OC[P+](CO)(CO)CO.O=S([O-])([O-])=O

Computed Properties

• Exact Mass: 252.00700
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 118
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: liquid
• Density: 1.4 g/mL at 25 °C(lit.)
• Melting Point: -35 ºC
• Boiling Point: 111 ºC
• Flash Point: 96 °C
• Water Partition Coefficient: >=10 g/100 mL at 18 ºC
• PSA: 180.32000
• LogP: -1.11140
• Solubility: Soluble in water
• Color/Form: 70-75% in H2O (T)

Tetrakis(hydroxymethyl)phosphonium Sulfate (ca. 70-80% in Water) Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302,H314,H331
• Warning Statement： P261,P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2922 8/PG 3
• WGK Germany：3
• Hazard Category Code： 45-20/22-41-43-50
• Safety Instruction： S26; S36/37/39; S45
• RTECS：TA2570000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R22
• HazardClass：8,6.1
• PackingGroup：III
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic sulfate salts
• Catalysts and Inorganic Chemicals Catalysts